Cas no 1862928-27-5 (N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide)

• Product Name: N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide
• CAS No: 1862928-27-5
• MF: C₇H₁₇NO₃S
• MW: 195.279781103134
• MDL: MFCD31601000
• CID: 5607603
• PubChem ID: 165487029
• Update Time: 2025-05-20

N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1862928-27-5
• N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide
• EN300-844514

• MDL： MFCD31601000
• Inchi： 1S/C7H17NO3S/c1-5-8-12(9,10)6-7(2,3)11-4/h8H,5-6H2,1-4H3
• InChI Key： WZECMBARXBKHIJ-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)OC)(NCC)(=O)=O

Computed Properties

• Exact Mass: 195.09291458g/mol
• Monoisotopic Mass: 195.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8Ų

Additional information on N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide

N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide (CAS No. 1862928-27-5): An Emerging Compound in Medicinal Chemistry

N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide (CAS No. 1862928-27-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This sulfonamide derivative, characterized by its ethyl, methoxy, and methyl substituents, has been the subject of extensive research in recent years, particularly for its role in modulating various biological processes.

The chemical structure of N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide is composed of a sulfonamide group attached to a substituted propane backbone. The presence of the methoxy and methyl groups imparts specific physicochemical properties that contribute to its biological activity. These functional groups enhance the compound's solubility and stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide as a potent inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of a key enzyme in the glycolytic pathway, which is crucial for energy production in cells. This inhibition could have significant implications for the treatment of metabolic disorders such as diabetes and obesity.

In addition to its enzymatic inhibition properties, N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide has demonstrated anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may be useful in the management of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide has also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Clinical trials are currently underway to evaluate the safety and efficacy of N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating a favorable safety profile and preliminary evidence of therapeutic benefit. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, N-ethyl-2-methoxy-2-methylpropane-1-sulfonamide (CAS No. 1862928-27-5) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the treatment of various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.